Cas no 56279-35-7 ((1E)-1-METHOXY-2-METHYL-1-PENTEN-3-ONE)

• Product Name: (1E)-1-METHOXY-2-METHYL-1-PENTEN-3-ONE
• CAS No: 56279-35-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 945153
• PubChem ID: 24882661
• Update Time: 2025-04-19

(1E)-1-METHOXY-2-METHYL-1-PENTEN-3-ONE Chemical and Physical Properties

Names and Identifiers

• (1E)-1-METHOXY-2-METHYL-1-PENTEN-3-ONE
• 1-methoxy-2-methylpent-1-en-3-one
• SCHEMBL676577
• (E)-1-Methoxy-2-methylpent-1-en-3-one
• AKOS015913416
• 56279-35-7

• MDL： MFCD06798086
• Inchi： 1S/C7H12O2/c1-4-7(8)6(2)5-9-3/h5H,4H2,1-3H3/b6-5+
• InChI Key： AIFFWMXMBCHYFL-AATRIKPKSA-N
• SMILES： O(C)/C=C(\C)/C(CC)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 0.961 g/mL at 25 °C(lit.)
• Boiling Point: 62 °C/6 mmHg(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.4770(lit.)
• PSA: 26.3
• Solubility: Not available

(1E)-1-METHOXY-2-METHYL-1-PENTEN-3-ONE Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： 23-24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds